Cas no 1314777-15-5 (Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride)

• Product Name: Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride
• CAS No: 1314777-15-5
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• MDL: MFCD09954930
• CID: 1028599
• PubChem ID: 57432312
• Update Time: 2025-06-12

Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride
• F52390
• DTXSID20726391
• Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride salt
• Imidazo[1,2-a]pyridine-6-carboxylic acid, hydrochloride (1:1)
• Imidazo[1,2-a]pyridine-6-carboxylicacidhydrochloride
• imidazo[1,2-a]pyridine-6-carboxylic acid;hydrochloride
• CS-0183268
• IMidazo[1,2-a]pyridine-6-carboxylic acid, hydrochloride
• Imidazo[1,2-a]pyridine-6-carboxylic acid--hydrogen chloride (1/1)
• AS-48670
• SCHEMBL15232009
• SB10303
• GIDMXSYORNNELW-UHFFFAOYSA-N
• MFCD09954930
• EN300-244979
• IMIDAZO[1,2-A]PYRIDINE-6-CARBOXYLIC ACID HCL
• 1314777-15-5
• AKOS022172308

• MDL： MFCD09954930
• Inchi： 1S/C8H6N2O2.ClH/c11-8(12)6-1-2-7-9-3-4-10(7)5-6;/h1-5H,(H,11,12);1H
• InChI Key： GIDMXSYORNNELW-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC2=NC=CN2C=1)=O

Computed Properties

• Exact Mass: 198.0196052g/mol
• Monoisotopic Mass: 198.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride

Recent Advances in the Study of Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride (CAS: 1314777-15-5)

Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride (CAS: 1314777-15-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural framework, featuring an imidazo[1,2-a]pyridine core, is known for its ability to interact with various biological targets, including kinases, G-protein-coupled receptors (GPCRs), and ion channels. Recent publications have demonstrated that modifications to the carboxylic acid moiety and the hydrochloride salt form (1314777-15-5) can significantly enhance its bioavailability and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound as a building block for the development of potent kinase inhibitors with improved metabolic stability.

In the context of synthetic methodologies, researchers have made notable progress in optimizing the production of Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride. A team from the University of Cambridge recently described a scalable, one-pot synthesis route that reduces the need for hazardous reagents and improves overall yield (Chemical Communications, 2023). This advancement is particularly relevant for industrial-scale applications, where cost-effectiveness and environmental considerations are paramount.

From a pharmacological perspective, the compound's mechanism of action has been further elucidated through recent in vitro and in vivo studies. Data presented at the 2023 American Chemical Society National Meeting revealed its role as a modulator of the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer progression. Additionally, its hydrochloride salt form (1314777-15-5) has shown enhanced solubility profiles, making it a promising candidate for oral drug formulations.

Looking ahead, the potential applications of Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride extend beyond its current uses. Ongoing clinical trials are exploring its utility in combination therapies for resistant bacterial infections, leveraging its unique chemical properties to overcome microbial resistance mechanisms. Furthermore, computational modeling studies published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that derivatives of this compound may exhibit selective activity against neurodegenerative disease targets, opening new avenues for CNS drug development.

In conclusion, the growing body of research on Imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride (CAS: 1314777-15-5) underscores its importance as a versatile scaffold in medicinal chemistry. The recent advancements in its synthesis, biological evaluation, and therapeutic applications position this compound as a valuable asset in the ongoing pursuit of novel pharmacotherapies. Continued investigation into its structure-activity relationships and potential clinical translations will undoubtedly yield further insights in the coming years.